BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Benzenesulfonamide, 4,4'-oxybis- and its
Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzenesulfonamide, 4,4'-oxybis-

Cat. No.: B1619861

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature and
patent information for Benzenesulfonamide, 4,4'-oxybis- and its structurally related analogs.
Due to the limited volume of research focused specifically on Benzenesulfonamide, 4,4'-
oxybis-, this guide incorporates data from closely related benzenesulfonamide derivatives to
provide a broader context for its potential applications, mechanisms of action, and synthesis.

Physicochemical Properties

Benzenesulfonamide, 4,4'-oxybis- is a symmetrical molecule containing a central diphenyl
ether core functionalized with two benzenesulfonamide groups. Basic physicochemical
properties are summarized below.
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Property Value Source
4-(4-
IUPAC Name sulfamoylphenoxy)benzenesulf  PubChem[1]
onamide
CAS Number 7566-41-8 PubChem([1]
Molecular Formula C12H12N205S2 PubChem[1]
Molecular Weight 328.4 g/mol PubChem[1]
XLogP3-AA 0.6 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
5 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]

Synthesis and Manufacturing

While specific experimental protocols for the synthesis of Benzenesulfonamide, 4,4'-oxybis-
are not readily available in the public literature, a general synthetic route can be inferred from
patents detailing the production of its precursor, p,p'-oxybis(benzenesulfonyl chloride)[2]. The
process involves the sulfonation of diphenyl oxide, followed by chlorination. The resulting
disulfonyl chloride can then be ammonolyzed to yield the final product.

Experimental Workflow: Inferred Synthesis of
Benzenesulfonamide, 4,4'-oxybis-
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Step 1: Sulfonation
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Step 3: Ammonolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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